Cas no 1643845-63-9 ((bromomethyl)boronic acid)

• Product Name: (bromomethyl)boronic acid
• CAS No: 1643845-63-9
• MF: CH₄BBrO₂
• MW: 138.756259918213
• CID: 5210397
• PubChem ID: 22419225
• Update Time: 2025-07-20

(bromomethyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-(bromomethyl)-
• (bromomethyl)boronic acid

• Inchi： 1S/CH4BBrO2/c3-1-2(4)5/h4-5H,1H2
• InChI Key： HKYGDYLSHNLFKP-UHFFFAOYSA-N
• SMILES： B(CBr)(O)O

Additional information on (bromomethyl)boronic acid

Comprehensive Overview of (Bromomethyl)boronic Acid (CAS No. 1643845-63-9) and Its Applications

(Bromomethyl)boronic acid (CAS No. 1643845-63-9) is a versatile boronic acid derivative that has garnered significant attention in modern organic synthesis and pharmaceutical research. This compound, characterized by its unique bromomethyl functional group, serves as a critical building block in Suzuki-Miyaura cross-coupling reactions, a widely used method for forming carbon-carbon bonds. Its molecular structure, combining both boronic acid and bromomethyl moieties, enables diverse applications in drug discovery, materials science, and agrochemical development.

In recent years, the demand for (bromomethyl)boronic acid has surged due to its role in synthesizing biaryl compounds, which are foundational in creating FDA-approved drugs and biologically active molecules. Researchers and chemists frequently search for "CAS 1643845-63-9 suppliers" or "(bromomethyl)boronic acid synthesis" to explore its commercial availability and synthetic pathways. The compound’s reactivity profile also makes it invaluable for designing proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in targeted protein degradation therapies.

One of the most discussed topics in 2023–2024 is the integration of boronic acid derivatives into green chemistry initiatives. (Bromomethyl)boronic acid aligns with this trend, as it can be used in catalyst-free reactions or low-waste processes, addressing environmental concerns. Searches like "sustainable boronic acid applications" or "eco-friendly organoboron compounds" reflect this growing interest. Additionally, its stability under mild conditions makes it a preferred choice for high-throughput screening in drug development pipelines.

From a technical perspective, CAS 1643845-63-9 exhibits notable solubility in polar organic solvents, such as dimethyl sulfoxide (DMSO) and tetrahydrofuran (THF), facilitating its use in homogeneous catalytic systems. Its boron-centered electrophilicity allows for selective modifications, enabling the creation of customized molecular scaffolds. This property is particularly relevant for researchers investigating "boronic acid-based sensors" or "fluorescent probes" for diagnostic applications.

In the pharmaceutical industry, (bromomethyl)boronic acid is often highlighted in discussions about kinase inhibitor design and covalent drug discovery. Its ability to form reversible covalent bonds with biological targets enhances drug efficacy and selectivity. Queries such as "boronic acids in targeted therapy" or "CAS 1643845-63-9 pharmacokinetics" underscore its therapeutic potential. Moreover, its compatibility with microwave-assisted synthesis techniques accelerates reaction times, aligning with the industry’s push for faster R&D cycles.

Beyond pharmaceuticals, (bromomethyl)boronic acid finds utility in advanced material science, particularly in the development of organic electronic materials and self-healing polymers. Its incorporation into π-conjugated systems improves charge transport properties, making it valuable for optoelectronic devices. Searches like "boronic acid MOFs" (metal-organic frameworks) or "conductive boron polymers" demonstrate its interdisciplinary relevance.

Quality control and handling of CAS 1643845-63-9 require adherence to stringent storage protocols, typically under inert atmospheres to prevent hydrolysis or oxidation. Suppliers often emphasize its high purity grades (>95%) to meet the demands of GMP-compliant manufacturing. These practical considerations are frequently addressed in queries like "stability of bromomethyl boronic acid" or "CAS 1643845-63-9 handling precautions."

In summary, (bromomethyl)boronic acid (CAS No. 1643845-63-9) stands at the intersection of innovation and practicality, driving advancements across multiple scientific domains. Its adaptability to green chemistry, drug discovery, and material engineering ensures its continued prominence in research and industrial applications. As interest grows in organoboron chemistry, this compound will likely remain a focal point for breakthroughs in synthetic methodology and functional material design.